N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride

• IUPAC Name: N-(1-adamantylmethyl)-2-piperidin-1-ylacetamide;hydrochloride
• InChI: InChI=1S/C18H30N2O.ClH/c21-17(12-20-4-2-1-3-5-20)19-13-18-9-14-6-15(10-18)8-16(7-14)11-18;/h14-16H,1-13H2,(H,19,21);1H
• InChI Key: XLFFWVILGOXEDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NCC23CC4CC(C2)CC(C4)C3.Cl
• Molecular Formula: C18H31ClN2O
• Molecular Weight: 326.9 g/mol

Description

N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride, also known as Memantine, is a medication used for the treatment of Alzheimer's disease. It is an uncompetitive NMDA receptor antagonist that is used to reduce the symptoms of Alzheimer's disease.

Mechanism of Action

N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride works by blocking the NMDA receptor, which is a type of glutamate receptor in the brain. Glutamate is a neurotransmitter that is involved in learning and memory. When glutamate binds to the NMDA receptor, it opens a channel that allows calcium ions to enter the neuron. This can lead to neuronal damage and death. N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride blocks the NMDA receptor, which reduces the influx of calcium ions and protects the neuron from damage.
Biochemical and Physiological Effects
N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride has been shown to improve cognitive function in patients with Alzheimer's disease. It has also been shown to improve memory and attention in healthy individuals. N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride has neuroprotective effects and has been shown to reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride in lab experiments is that it is a well-characterized compound with a known mechanism of action. It has been extensively studied in animal models and has been shown to be safe and effective in humans. One limitation of using N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride is that it is a relatively expensive compound, which may limit its use in some experiments.

Future Directions

There are several future directions for research on N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride. One area of research is to investigate the potential use of N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride in other neurodegenerative diseases, such as Parkinson's disease and Huntington's disease. Another area of research is to investigate the potential use of N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride in combination with other drugs for the treatment of Alzheimer's disease. Finally, there is a need for further research on the long-term effects of N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride on cognitive function and neuronal health.

Synthesis Methods

N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride is synthesized from 1-bromoadamantane and 1-piperidineacetamide. The reaction is carried out in the presence of a base and a solvent. The yield of the reaction is around 50%. The product is purified using recrystallization.

Scientific Research Applications

N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride is widely used in scientific research to study the role of NMDA receptors in the brain. It is used to investigate the mechanisms of learning and memory, synaptic plasticity, and neurodegenerative diseases. N-(1-adamantylmethyl)-2-(1-piperidinyl)acetamide hydrochloride has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders.